Cas no 1005786-10-6 (Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate)

• Product Name: Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate
• CAS No: 1005786-10-6
• MF: C₉H₈IN₃O₂
• MW: 317.083193778992
• MDL: MFCD11044748
• CID: 1071036
• PubChem ID: 51063906
• Update Time: 2025-06-13

Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate
• 6-IODOIMIDAZO[1,2-B]PYRIDAZINE-2-CARBOXYLIC ACID ETHYL ESTER
• DTXSID40679698
• 1005786-10-6
• Ethyl6-Iodoimidazo[1,2-b]pyridazine-2-carboxylate
• IOFOQBGKWGVLDW-UHFFFAOYSA-N
• DB-207776
• SCHEMBL2517089

• MDL： MFCD11044748
• Inchi： 1S/C9H8IN3O2/c1-2-15-9(14)6-5-13-8(11-6)4-3-7(10)12-13/h3-5H,2H2,1H3
• InChI Key： IOFOQBGKWGVLDW-UHFFFAOYSA-N
• SMILES： IC1C=CC2=NC(C(=O)OCC)=CN2N=1

Computed Properties

• Exact Mass: 316.96612g/mol
• Monoisotopic Mass: 316.96612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate

Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate (CAS No. 1005786-10-6): A Versatile Building Block in Modern Medicinal Chemistry

Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate, identified by its CAS number 1005786-10-6, is a highly valuable intermediate in the realm of medicinal chemistry. This compound belongs to the class of imidazopyridazine derivatives, which have garnered significant attention due to their broad spectrum of biological activities and potential applications in drug development. The presence of an iodine atom at the 6-position enhances its utility as a synthetic precursor, facilitating various cross-coupling reactions that are pivotal in constructing complex molecular architectures.

The< strong>imidazo[1,2-b]pyridazine core is a fused heterocyclic system that combines the structural features of imidazole and pyridazine rings. This unique arrangement imparts distinct electronic and steric properties, making it an attractive scaffold for designing molecules with tailored pharmacological profiles. In recent years, there has been a surge in research focused on developing novel therapeutic agents based on imidazopyridazine derivatives, particularly those targeting inflammatory diseases, cancer, and infectious disorders.

One of the most compelling aspects of Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate is its role as a versatile building block in organic synthesis. The iodine substituent at the 6-position allows for facile participation in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are instrumental in constructing biaryl and heteroaryl systems, which are prevalent motifs in many active pharmaceutical ingredients (APIs). For instance, recent studies have demonstrated the utility of this compound in generating novel imidazopyridazine-based inhibitors of kinases and other enzyme targets relevant to oncology.

In the context of oncology research, Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate has been employed to develop small-molecule inhibitors that disrupt critical signaling pathways involved in tumor growth and progression. Notably, imidazopyridazine derivatives have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. By leveraging the reactivity of the iodine atom, researchers have been able to introduce diverse functional groups onto the core scaffold, leading to compounds with enhanced selectivity and potency. These efforts have culminated in several preclinical candidates that are being evaluated for their therapeutic potential.

Beyond oncology, Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate has found applications in the development of antimicrobial agents. The structural features of imidazopyridazines contribute to their ability to interact with bacterial enzymes and DNA gyrase, thereby inhibiting bacterial growth. Recent publications highlight the synthesis of novel imidazopyridazine derivatives that exhibit potent activity against multidrug-resistant strains of bacteria. The ease with which this compound can be modified through cross-coupling reactions has enabled the rapid exploration of structure-activity relationships (SAR), leading to the discovery of several lead compounds with promising antimicrobial properties.

The synthetic accessibility of Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate also makes it an attractive choice for academic and industrial research laboratories. Its straightforward preparation from commercially available starting materials allows for high-throughput screening and rapid optimization campaigns. This accessibility is particularly valuable in drug discovery pipelines where time-to-market is a critical factor. Additionally, the compound's stability under various reaction conditions enhances its utility in multi-step synthetic sequences without significant degradation or side product formation.

Recent advances in computational chemistry have further enhanced the utility of Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding modes and affinities of imidazopyridazine derivatives with biological targets before conducting expensive wet-lab experiments. By integrating experimental data with computational insights, scientists can design more effective molecules with optimized pharmacokinetic properties.

The future prospects for Ethyl 6-iodoimidazo[1,2-b]pyridazine-2-carboxylate are promising, given its broad applicability across multiple therapeutic areas. Ongoing research is focused on expanding its utility in areas such as neurodegenerative diseases and cardiovascular disorders. The ability to modify its core structure through cross-coupling reactions provides a robust platform for generating novel compounds with tailored biological activities. As our understanding of disease mechanisms continues to evolve, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics.